Cas no 954818-73-6 (3-Chloro-4-methoxy-5-nitrobenzoicacid)

• Product Name: 3-Chloro-4-methoxy-5-nitrobenzoicacid
• CAS No: 954818-73-6
• Molecular Formula: C₈H₆NO₅Cl
• Molecular Weight: 231.59
• CID: 2197246
• PubChem ID: 17733363

3-Chloro-4-methoxy-5-nitrobenzoicacid Properties

Names and Identifiers

• 3-Chloro-4-methoxy-5-nitrobenzoicacid
• STK398960
• 3-chloro-4-methoxy-5-nitro benzoic acid
• SCHEMBL1190543
• F73363
• 954818-73-6
• CS-0116663
• AKOS000109365
• MFCD09754327
• 3-Chloro-4-methoxy-5-nitro-benzoicacid
• DB-331194
• 3-chloro-4-methoxy-5-nitrobenzoic acid
• JBNVBQAUVQINSS-UHFFFAOYSA-N
• 3-Chloro-4-methoxy-5-nitro-benzoic acid

• InChIKey： JBNVBQAUVQINSS-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6ClNO5/c1-15-7-5(9)2-4(8(11)12)3-6(7)10(13)14/h2-3H,1H3,(H,11,12)
• SMILES： COC1=C(C=C(C=C1Cl)C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.9934500g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 230.9934500g/mol
• Heavy Atom Count: 15
• Complexity: 266
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives